Cas no 1048664-28-3 (N-(3-pyridinylmethyl)-1-butanamine hydrochloride)

• Product Name: N-(3-pyridinylmethyl)-1-butanamine hydrochloride
• CAS No: 1048664-28-3
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• MDL: MFCD07105326
• CID: 4569564
• Update Time: 2025-07-23

N-(3-pyridinylmethyl)-1-butanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-pyridinylmethyl)-1-butanamine hydrochloride

• MDL： MFCD07105326
• Inchi： 1S/C10H16N2.ClH/c1-2-3-6-11-8-10-5-4-7-12-9-10;/h4-5,7,9,11H,2-3,6,8H2,1H3;1H
• InChI Key： AKPSIKOXJLAHFX-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)NCCCC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

N-(3-pyridinylmethyl)-1-butanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(3-pyridinylmethyl)-1-butanamine hydrochloride

Introduction to N-(3-pyridinylmethyl)-1-butanamine Hydrochloride (CAS No. 1048664-28-3)

N-(3-pyridinylmethyl-1-butanamine hydrochloride) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1048664-28-3, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of N-(3-pyridinylmethyl-1-butanamine hydrochloride) incorporates a pyridine ring, which is a common moiety in many bioactive molecules, enhancing its interaction with biological targets.

The hydrochloride salt form of this compound improves its solubility in water, making it more suitable for various pharmaceutical formulations and experimental applications. The presence of the amine group in the butanamine moiety provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has made N-(3-pyridinylmethyl-1-butanamine hydrochloride) a valuable intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the pyridine scaffold. Pyridine derivatives are known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. N-(3-pyridinylmethyl-1-butanamine hydrochloride) has been investigated for its potential role in modulating various cellular pathways, particularly those involved in neurodegenerative diseases and cancer.

One of the most compelling aspects of N-(3-pyridinylmethyl-1-butanamine hydrochloride) is its ability to interact with specific enzymes and receptors. The pyridine ring can form hydrogen bonds and π-stacking interactions with biological targets, which is crucial for achieving high affinity and selectivity. This property has led to its exploration as a lead compound in the development of targeted therapies. For instance, studies have shown that derivatives of this compound can inhibit the activity of certain kinases, which are overexpressed in cancer cells.

The synthesis of N-(3-pyridinylmethyl-1-butanamine hydrochloride) involves multi-step organic reactions, including alkylation and salt formation. The synthesis route must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and development purposes.

Recent research has also highlighted the importance of understanding the pharmacokinetic properties of N-(3-pyridinylmethyl-1-butanamine hydrochloride). Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to evaluate its potential as a drug candidate. These studies have provided valuable insights into how the compound behaves within the body, which is essential for designing effective dosing regimens and minimizing side effects.

The role of computational chemistry in the study of N-(3-pyridinylmethyl-1-butanamine hydrochloride) cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity of this compound to various biological targets. These predictions have guided experimental efforts and have helped identify promising derivatives with enhanced activity. The integration of computational methods with traditional experimental approaches has accelerated the drug discovery process significantly.

In conclusion, N-(3-pyridinylmethyl-1-butanamine hydrochloride) (CAS No. 1048664-28-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.